Cas no 60218-20-4 (2,3-dimethylbenzene-1-sulfonyl fluoride)

• Product Name: 2,3-dimethylbenzene-1-sulfonyl fluoride
• CAS No: 60218-20-4
• MF: C₈H₉FO₂S
• MW: 188.219264745712
• CID: 3385489
• PubChem ID: 15741775
• Update Time: 2025-10-23

2,3-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONYL FLUORIDE, 2,3-DIMETHYL-
• 2,3-dimethylbenzene-1-sulfonyl fluoride
• 2,3-Dimethylbenzenesulfonyl fluoride
• EN300-1583715
• 60218-20-4

• Inchi： 1S/C8H9FO2S/c1-6-4-3-5-8(7(6)2)12(9,10)11/h3-5H,1-2H3
• InChI Key： AMIYLONQTDBHOE-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(C)=C1C

Computed Properties

• Exact Mass: 188.03072886Da
• Monoisotopic Mass: 188.03072886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 2,3-dimethylbenzene-1-sulfonyl fluoride

Introduction to 2,3-dimethylbenzene-1-sulfonyl fluoride (CAS No: 60218-20-4)

2,3-dimethylbenzene-1-sulfonyl fluoride, also known by its CAS number 60218-20-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of sulfonamide-based drugs. The unique structural features of this compound, including its sulfonyl fluoride group and dimethylbenzene backbone, make it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The sulfonyl fluoride moiety in 2,3-dimethylbenzene-1-sulfonyl fluoride is particularly noteworthy due to its reactivity and functionalization potential. Sulfonyl fluorides are known for their ability to undergo nucleophilic substitution reactions, which can be harnessed to introduce sulfonamide groups into larger molecular frameworks. This property is especially valuable in drug discovery, where sulfonamides are a class of heterocyclic compounds with a wide range of biological activities, including antibacterial, antiviral, and anti-inflammatory effects.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives as therapeutic agents. The demand for efficient synthetic routes to these compounds has driven the exploration of intermediates like 2,3-dimethylbenzene-1-sulfonyl fluoride. Its stability under various reaction conditions and its compatibility with multiple synthetic methodologies make it an attractive choice for industrial applications as well.

One of the most compelling aspects of 2,3-dimethylbenzene-1-sulfonyl fluoride is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in many biological processes, and their inhibition is a key strategy in the treatment of diseases such as HIV/AIDS, cancer, and inflammation-related disorders. By serving as a precursor to sulfonamide-based protease inhibitors, this compound contributes directly to the fight against these challenging conditions.

The pharmaceutical industry has increasingly recognized the importance of fluorinated sulfonyl compounds due to their enhanced metabolic stability and bioavailability. The presence of the fluorine atom in sulfonyl fluoride groups can significantly improve the pharmacokinetic properties of drugs. This has led to extensive research into optimizing synthetic pathways that incorporate fluorine atoms efficiently. 2,3-dimethylbenzene-1-sulfonyl fluoride fits perfectly into this landscape, offering a reliable route to fluorinated sulfonamides without compromising on yield or purity.

Recent advancements in green chemistry have also influenced the handling and synthesis of compounds like 2,3-dimethylbenzene-1-sulfonyl fluoride. There is a growing emphasis on developing environmentally friendly synthetic methods that minimize waste and reduce energy consumption. Innovations such as catalytic fluorination and solvent-free reactions have been explored to enhance the sustainability of producing this intermediate. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

The versatility of 2,3-dimethylbenzene-1-sulfonyl fluoride extends beyond pharmaceutical applications. It is also utilized in materials science and agrochemical research. For instance, sulfonamides derived from this compound have shown promise as herbicides and fungicides due to their ability to disrupt essential biological pathways in pests and weeds. This dual utility underscores the broad industrial relevance of this chemical intermediate.

In academic research circles, 2,3-dimethylbenzene-1-sulfonyl fluoride continues to be a subject of investigation for its potential applications in medicinal chemistry. Researchers are exploring novel derivatives that could exhibit enhanced therapeutic profiles or improved pharmacological properties. The compound’s well-documented reactivity allows for extensive structural modifications, enabling chemists to tailor molecules for specific biological targets.

The synthesis of 2,3-dimethylbenzene-1-sulfonyl fluoride itself is an area where significant progress has been made. Modern synthetic techniques have enabled more efficient and scalable production methods compared to traditional approaches. These improvements not only reduce costs but also enhance the availability of this critical intermediate for researchers worldwide. The ability to produce high-purity batches reliably ensures that pharmaceutical companies can incorporate this compound into their drug development pipelines with confidence.

Looking ahead, the future prospects for 2,3-dimethylbenzene-1-sulfonyl fluoride appear promising as part of ongoing research efforts in drug discovery and materials science. The continued exploration of its derivatives and applications will likely uncover new uses that further solidify its importance in both academic and industrial settings. As synthetic methodologies evolve and new biological targets are identified, this compound will undoubtedly remain at the forefront of chemical innovation.